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Compound of Interest

Compound Name: 1,4-Dibromohexane

Cat. No.: B1625608 Get Quote

An In-depth Technical Guide to 1,4-
Dibromohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromohexane, a

halogenated hydrocarbon of interest in various chemical and pharmaceutical research

applications. This document details its chemical and physical properties, outlines safety and

handling procedures, and explores its synthetic applications.

Chemical and Physical Properties
1,4-Dibromohexane is a liquid organic compound with the molecular formula C₆H₁₂Br₂.[1] It is

characterized by a hexane backbone with bromine atoms substituted at the first and fourth

carbon positions.

Table 1: Physical and Chemical Properties of 1,4-Dibromohexane
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Property Value Source

Molecular Formula C₆H₁₂Br₂ [1]

Molecular Weight 243.97 g/mol [1]

CAS Number 25118-28-9 [1]

Boiling Point 207.32°C (estimate) ChemicalBook

Density 1.6020 g/cm³ ChemicalBook

Refractive Index 1.5084 ChemicalBook

XLogP3 3.4 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
0 [1]

Rotatable Bond Count 3 [1]

Exact Mass 241.93058 Da [1]

Monoisotopic Mass 241.93058 Da [1]

Topological Polar Surface Area 0 Å² [1]

Heavy Atom Count 8 [1]

Safety and Hazard Information
While a specific Material Safety Data Sheet (MSDS) for 1,4-dibromohexane is not readily

available, data from related brominated alkanes indicate that it should be handled with care.

Halogenated hydrocarbons, as a class, can pose several health risks.

General Hazards of Brominated Alkanes:

Skin and Eye Irritation: May cause irritation upon contact.[2][3]

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[2][3]
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Harmful if Swallowed: Ingestion may be harmful.[3][4]

Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[2][3]

Table 2: GHS Hazard Statements for Structurally Similar Bromoalkanes

Hazard Statement Description Source(s)

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H335 May cause respiratory irritation [2]

H411
Toxic to aquatic life with long

lasting effects
[5]

Handling and Storage
Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,

eyes, and clothing. Wear appropriate personal protective equipment (PPE). Keep away from

heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a laboratory

coat.[4]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.[4]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full

protective gear.[5]

Accidental Release: Absorb the spill with an inert material (e.g., sand, vermiculite) and place

it in a suitable container for disposal.[5] Ensure adequate ventilation. Remove all sources of

ignition.[5]

Experimental Protocols
Synthesis of 1,4-Dibromohexane (Proposed)
A specific, detailed experimental protocol for the synthesis of 1,4-dibromohexane is not readily

available in the reviewed literature. However, a plausible synthetic route can be adapted from

the synthesis of its isomer, 1,6-dibromohexane, from the corresponding diol.

Reaction:

HO-(CH₂)₄-CH(OH)-CH₃ → Br-(CH₂)₃-CH(Br)-CH₂-CH₃

Conceptual Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, place 1,4-hexanediol.

Reagent Addition: Slowly add a brominating agent, such as hydrobromic acid (HBr) with a

sulfuric acid catalyst, or phosphorus tribromide (PBr₃), to the flask while stirring and cooling
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in an ice bath.

Reaction: After the addition is complete, the reaction mixture is typically heated to reflux for

several hours to ensure the complete conversion of the diol to the dibromoalkane.

Work-up: After cooling, the reaction mixture is washed with water, a dilute base (e.g., sodium

bicarbonate solution) to neutralize any remaining acid, and then brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate), filtered, and the solvent is removed under reduced pressure. The crude 1,4-
dibromohexane can then be purified by fractional distillation.

Diagram 1: Conceptual Workflow for the Synthesis of 1,4-Dibromohexane
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Reaction Preparation

Bromination Reaction

Work-up

Purification

Combine 1,4-hexanediol in a reaction flask

Cool the flask in an ice bath

Slowly add brominating agent (e.g., HBr/H2SO4 or PBr3)

Heat the mixture to reflux for several hours

Cool the reaction mixture

Wash with water, dilute base, and brine

Separate the organic layer

Dry the organic layer over anhydrous MgSO4

Filter and concentrate under reduced pressure

Purify by fractional distillation

end

Pure 1,4-Dibromohexane

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 1,4-dibromohexane.
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Alkylation and Cyclization Reactions
Dibromoalkanes like 1,4-dibromohexane are versatile reagents in organic synthesis, primarily

used as alkylating agents and in the formation of cyclic compounds.

1,4-Dibromohexane can be used to alkylate primary and secondary amines. The reaction

typically proceeds via a nucleophilic substitution (Sₙ2) mechanism. However, the reaction of a

primary amine with a dibromoalkane can lead to a mixture of products, including mono- and di-

alkylation, as well as cyclization to form a pyrrolidine ring, in this case, a substituted one.

Diagram 2: Potential Reaction Pathways of 1,4-Dibromohexane with a Primary Amine

Alkylation Products

Cyclization Product

1,4-Dibromohexane + R-NH2 Mono-alkylation
Br-(CH2)3-CH(Br)-CH2-CH2-NH-R

Sₙ2 Di-alkylation
R-NH-(CH2)2-CH(Br)-(CH2)3-NH-R

Further Alkylation

Substituted Pyrrolidine

Intramolecular Sₙ2

Click to download full resolution via product page

Caption: Possible reaction pathways of 1,4-dibromohexane with a primary amine.

Biological Activity and Signaling Pathways
There is currently no specific information available in the reviewed literature regarding the

biological activity of 1,4-dibromohexane or its interaction with any known signaling pathways.

As a class, haloalkanes are known to have various biological effects, including potential

carcinogenicity and toxicity to the liver and nervous system.[5] However, specific studies on the

1,4-dibromo isomer of hexane are lacking. Further research is required to elucidate any

potential pharmacological or toxicological profile of this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/product/b1625608?utm_src=pdf-body-img
https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15166&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
1,4-Dibromohexane is a chemical intermediate with potential applications in organic synthesis,

particularly in alkylation and the formation of heterocyclic structures. While detailed safety and

toxicological data for this specific isomer are limited, information from related compounds

suggests that it should be handled with appropriate caution. The lack of data on its biological

activity presents an opportunity for future research to explore its potential roles in drug

discovery and development or to assess its toxicological impact. Professionals working with

this compound should adhere to strict safety protocols and consult available literature on

similar halogenated alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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